Cas no 3855-95-6 (2-Chloro-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-Chloro-1,3-benzothiazole-6-carboxylic acid
• CAS No: 3855-95-6
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD08689736
• CID: 303638
• PubChem ID: 18511584
• Update Time: 2025-05-20

2-Chloro-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-benzothiazolecarboxylic acid
• 2-Chloro-1,3-benzothiazole-6-carboxylic acid
• 2-chlorobenzo[d]thiazole-6-carboxylic acid
• 6-Benzothiazolecarboxylic acid, 2-chloro-
• 2-Chlor-6-carboxy-benzothiazol
• 2-Chlorbenzothiazol-6-carbonsaeure
• 2-chlorobenzothiazole-6-carboxylic acid
• chlorobenzothiazolecarboxylicacid
• 2-Chloro-benzothiazole-6-carboxylic acid
• 2-CHLORO-1,3-BENZOTHIAZOLE-6-CARBOXYLICACID
• QLAKWSXVXQRGDB-UHFFFAOYSA-N
• BCP26687
• SBB094856
• RP12396
• OR1
• OR12055
• FCH1327017
• 2-c
• FA-0926
• SY109938
• FT-0649244
• DTXSID10594309
• 2-CHLORO-1 pound not3-BENZOTHIAZOLE-6-CARBOXYLICACID
• MFCD08689736
• 2-Chloro-6-benzothiazolecarboxylicacid
• 2-chloro-1,3-benzothiazole-6-carboxylic acid, AldrichCPR
• AM20040341
• J-509010
• A15543
• 3855-95-6
• CS-W018474
• AKOS005072780
• SCHEMBL1036069
• 2-chlorobenzo[d]thiazole-6-carboxylic acid;2-Chloro-6-benzothiazolecarboxylic acid
• DB-000847
• 2-Chloro-6-benzothiazolecarboxylic acid; 2-Chloro-1,3-benzothiazole-6-carboxylic acid; 2-Chlorobenzo[d]thiazole-6-carboxylic acid

• MDL： MFCD08689736
• Inchi： 1S/C8H4ClNO2S/c9-8-10-5-2-1-4(7(11)12)3-6(5)13-8/h1-3H,(H,11,12)
• InChI Key： QLAKWSXVXQRGDB-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C(=O)O)=CC=2S1

Computed Properties

• Exact Mass: 212.96500
• Monoisotopic Mass: 212.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.634
• Melting Point: 220-221
• Boiling Point: 398.2°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.733
• PSA: 78.43000
• LogP: 2.64790

2-Chloro-1,3-benzothiazole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Chloro-1,3-benzothiazole-6-carboxylic acid

2-Chloro-1,3-Benzothiazole-6-Carboxylic Acid: A Comprehensive Overview

2-Chloro-1,3-benzothiazole-6-carboxylic acid (CAS No: 3855-95-6) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique benzothiazole core and the presence of a chlorine substituent at the 2-position and a carboxylic acid group at the 6-position, exhibits a wide range of chemical and physical properties that make it valuable for various applications.

The benzothiazole structure is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which is known for its aromaticity and stability. The substitution pattern in 2-chloro-1,3-benzothiazole-6-carboxylic acid plays a crucial role in determining its reactivity and functionality. The chlorine atom at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it more susceptible to certain chemical transformations. Meanwhile, the carboxylic acid group at the 6-position provides acidic characteristics and can participate in hydrogen bonding, enhancing its solubility in polar solvents.

Recent studies have highlighted the potential of 2-chloro-1,3-benzothiazole-6-carboxylic acid as a building block for constructing advanced materials. For instance, researchers have explored its use in synthesizing coordination polymers and metal-organic frameworks (MOFs) due to its ability to act as a ligand. The benzothiazole moiety has been shown to coordinate effectively with metal ions such as copper(II), zinc(II), and iron(III), leading to the formation of highly porous structures with applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 2-chloro-1,3-benzothiazole-6-carboxylic acid has also been investigated for its potential in drug discovery. The compound's structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, suggesting their potential utility in treating inflammatory diseases and oxidative stress-related conditions.

The synthesis of 2-chloro-1,3-benzothiazole-6-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the chlorination of 1,3-benzothiazole followed by carboxylation at the 6-position using appropriate reagents such as phosgene or other carbonylating agents. Researchers have also explored alternative synthetic routes to optimize the process for large-scale production while maintaining the quality of the final product.

From an environmental perspective, understanding the degradation pathways of 2-chloro-1,3-benzothiazole-6-carboxylic acid is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or enzymatic action, the compound undergoes hydrolysis or oxidative cleavage to form less complex molecules. These findings are critical for developing sustainable practices for handling and disposing of this compound in industrial settings.

In conclusion, 2-chloro-1,3-benzothiazole-6-carboxylic acid (CAS No: 3855-95-6) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure enables it to serve as a versatile building block for materials synthesis while also holding potential in drug discovery and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern science and technology.